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Compound of Interest

Compound Name: 1-Allyl-1h-indol-5-amine

Cat. No.: B15324891 Get Quote

Technical Guide: 1-Allyl-1H-indol-5-amine
Audience: Researchers, scientists, and drug development professionals.

Chemical Identity and Synonyms
The compound 1-Allyl-1H-indol-5-amine is a derivative of the indole heterocyclic system.

Based on IUPAC nomenclature guidelines, the systematic name is 1-(prop-2-en-1-yl)-1H-indol-

5-amine.

Synonyms:

1-Allyl-5-aminoindole

5-Amino-1-allylindole

1-(Prop-2-enyl)-5-aminoindole
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Property Value Source

IUPAC Name
1-(prop-2-en-1-yl)-1H-indol-5-

amine
PubChem[1]

Molecular Formula C₁₁H₁₂N₂ Calculated

Molecular Weight 172.23 g/mol Calculated

Canonical SMILES
C=CCN1C=CC2=C1C=C(C=C

2)N
Calculated

Proposed Synthesis
A plausible synthetic route for 1-(prop-2-en-1-yl)-1H-indol-5-amine involves a two-step process

starting from 5-nitroindole. This strategy is advantageous as it allows for the introduction of the

allyl group at the nitrogen atom, followed by the reduction of the nitro group to the desired

amine.

Experimental Protocol: Two-Step Synthesis
Step 1: N-Allylation of 5-Nitroindole

This reaction introduces the allyl group onto the nitrogen atom of the indole ring. A common

method for N-alkylation of indoles involves deprotonation of the indole nitrogen with a base,

followed by reaction with an alkyl halide.

Materials: 5-nitroindole, sodium hydride (NaH), allyl bromide, anhydrous dimethylformamide

(DMF).

Procedure:

To a solution of 5-nitroindole in anhydrous DMF under an inert atmosphere (e.g., argon or

nitrogen), add sodium hydride (1.2 equivalents) portion-wise at 0 °C.

Stir the mixture at room temperature for 30 minutes to ensure complete deprotonation.

Cool the reaction mixture back to 0 °C and add allyl bromide (1.5 equivalents) dropwise.
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Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the

reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by the slow addition of water.

Extract the product with a suitable organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield 1-allyl-5-

nitroindole.

Step 2: Reduction of 1-Allyl-5-nitroindole to 1-(prop-2-en-1-yl)-1H-indol-5-amine

The nitro group of the intermediate is reduced to an amine. A common and effective method for

this transformation is catalytic hydrogenation.

Materials: 1-allyl-5-nitroindole, palladium on carbon (10% Pd/C), methanol, hydrogen gas.

Procedure:

Dissolve 1-allyl-5-nitroindole in methanol in a flask suitable for hydrogenation.

Add a catalytic amount of 10% Pd/C to the solution.

Evacuate the flask and backfill with hydrogen gas (using a balloon or a hydrogenation

apparatus).

Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature for

4-12 hours, monitoring the reaction by TLC.

Upon completion, filter the reaction mixture through a pad of Celite to remove the

palladium catalyst.

Wash the Celite pad with methanol.
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Concentrate the filtrate under reduced pressure to yield the desired product, 1-(prop-2-en-

1-yl)-1H-indol-5-amine. Further purification can be achieved by recrystallization or column

chromatography if necessary.

Synthesis Workflow Diagram

5-Nitroindole N-Allylation
(NaH, Allyl Bromide, DMF) 1-Allyl-5-nitroindole Reduction

(H2, Pd/C, Methanol) 1-(prop-2-en-1-yl)-1H-indol-5-amine

Click to download full resolution via product page

Proposed two-step synthesis of 1-(prop-2-en-1-yl)-1H-indol-5-amine.

Potential Biological Activities and Applications
While specific biological data for 1-(prop-2-en-1-yl)-1H-indol-5-amine is not readily available in

the public domain, the indole scaffold is a well-known privileged structure in medicinal

chemistry. Derivatives of 5-aminoindole, in particular, have shown promise in various

therapeutic areas, most notably in oncology.

Biological Activity

Target/Mechanism
of Action (of
related
compounds)

Potential
Application

References

Anticancer

Inhibition of tubulin

polymerization, kinase

inhibition, DNA

binding.

Development of novel

chemotherapeutic

agents.

[2]

Antimalarial

Inhibition of

Plasmodium

falciparum growth.

Treatment of malaria.

Antimicrobial

Disruption of bacterial

or fungal cell

processes.

Development of new

antibiotics or

antifungals.
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Given the prevalence of anticancer activity among 5-aminoindole derivatives, a primary

application for 1-(prop-2-en-1-yl)-1H-indol-5-amine could be in the development of novel cancer

therapies. The allyl group at the N1 position may influence the compound's pharmacokinetic

properties, such as cell permeability and metabolic stability.

Experimental Protocol: In Vitro Anticancer Activity
Assessment (MTT Assay)
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity. As cellular metabolic activity is an indicator of cell

viability, this assay is widely used to measure the cytotoxic effects of potential anticancer

compounds.[3][4][5]

Materials: Human cancer cell line (e.g., HeLa, MCF-7), cell culture medium (e.g., DMEM),

fetal bovine serum (FBS), penicillin-streptomycin, 96-well plates, MTT solution (5 mg/mL in

PBS), solubilization solution (e.g., DMSO or acidified isopropanol).

Procedure:

Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per

well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified

atmosphere with 5% CO₂ to allow for cell attachment.

Compound Treatment: Prepare a stock solution of 1-(prop-2-en-1-yl)-1H-indol-5-amine in

a suitable solvent (e.g., DMSO). Prepare serial dilutions of the compound in culture

medium to achieve the desired final concentrations. Replace the medium in the wells with

100 µL of the medium containing the test compound at various concentrations. Include a

vehicle control (medium with the same concentration of the solvent used to dissolve the

compound) and a negative control (cells in medium only).

Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.

Incubation with MTT: Incubate the plate for another 2-4 hours at 37°C. During this time,

viable cells will reduce the yellow MTT to purple formazan crystals.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubs.rsc.org/en/content/articlehtml/2023/ra/d3ra00481c
https://www.researchgate.net/figure/Scope-of-N-arylation-of-5-nitroindole-with-different-iodobenzenes-Reaction-conditions-1_fig4_338142297
https://ouci.dntb.gov.ua/en/works/4YW3nza9/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15324891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubilization of Formazan: Carefully remove the medium from each well and add 100 µL

of the solubilization solution to dissolve the formazan crystals. Gently pipette to ensure

complete dissolution.

Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570

nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration of the test

compound relative to the vehicle control. Plot the cell viability against the compound

concentration to determine the IC₅₀ value (the concentration of the compound that inhibits

50% of cell growth).

MTT Assay Workflow Diagram
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Workflow for the MTT cell viability assay.
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Conclusion
1-(prop-2-en-1-yl)-1H-indol-5-amine is a compound of interest for which a straightforward

synthetic route can be proposed. Based on the known biological activities of related 5-

aminoindole derivatives, this compound warrants investigation, particularly for its potential

anticancer properties. The experimental protocols provided herein offer a foundation for its

synthesis and initial biological evaluation. Further studies would be required to fully

characterize this molecule and explore its therapeutic potential and mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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